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Compound of Interest

Compound Name: 3-Fluoro-4-methoxythiophenol

Cat. No.: B1334152 Get Quote

Proper disposal of 3-Fluoro-4-methoxythiophenol is critical for ensuring laboratory safety and

environmental compliance. Due to its chemical structure, containing both a fluorine atom (a

halogen) and a sulfur group, it must be treated as a hazardous, halogenated organic waste.

Adherence to strict segregation and labeling protocols is mandatory.

Immediate Safety and Handling
Before handling 3-Fluoro-4-methoxythiophenol, ensure you are in a well-ventilated area,

preferably within a chemical fume hood.[1][2][3] Always wear appropriate Personal Protective

Equipment (PPE). In case of exposure or spills, follow these immediate procedures:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (consult manufacturer

data for compatibility), safety goggles or a face shield, and a lab coat.[3][4][5]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes and remove all contaminated clothing.[4] Seek medical attention.[4]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open.[4] Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3][4]
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Spill Cleanup: For small spills, absorb the material with an inert, non-combustible absorbent

like sand or vermiculite.[1][6] Place the contaminated material into a sealed, properly labeled

container for disposal.[1][4] Avoid generating dust.[4] For large spills, evacuate the area and

contact your institution's Environmental Health and Safety (EHS) department.[7]

Key Chemical Data for Disposal
The following table summarizes essential data for 3-Fluoro-4-methoxythiophenol, which is

crucial for accurate waste labeling and handling.

Property Data

Chemical Name 3-Fluoro-4-methoxythiophenol

CAS Number 89818-27-9[8]

Molecular Formula C₇H₇FOS[8]

Waste Category Halogenated Organic Waste[9][10]

GHS Hazard Statements

H315: Causes skin irritation[8]H319: Causes

serious eye irritation[8]H335: May cause

respiratory irritation[8]

Step-by-Step Disposal Protocol
Follow this procedure to ensure safe and compliant disposal of 3-Fluoro-4-
methoxythiophenol and materials contaminated with it.

Waste Segregation:

This is the most critical step. 3-Fluoro-4-methoxythiophenol is a halogenated organic

compound.[10]

It must be collected in a designated "Halogenated Organic Waste" container.[7][9][10]

DO NOT mix with non-halogenated organic waste, as this significantly increases disposal

costs and complexity.[9][11]
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DO NOT mix with aqueous waste, strong acids/bases, oxidizers, or metal-containing

waste.[9][11]

Waste Collection:

Use a chemically compatible waste container, typically a polyethylene carboy or bottle,

provided by your EHS department.[2][9] The container must have a secure, tight-fitting

screw cap.[2][7]

Keep the waste container closed at all times except when actively adding waste.[7][9]

Collect all contaminated materials, including unused product, reaction residues,

contaminated absorbent from spills, and rinsed labware (if not being decontaminated), in

this container.

Labeling:

Affix a "Hazardous Waste" tag to the container before adding the first drop of waste.[7][9]

Clearly write the full chemical name: "3-Fluoro-4-methoxythiophenol" and list any other

chemical constituents and their approximate percentages.[9] Do not use abbreviations.[7]

Check the appropriate hazard boxes on the label (e.g., Toxic, Irritant).

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA), such as a

secondary containment bin within a fume hood or a ventilated cabinet.[2][9]

Ensure the container is stored away from incompatible materials.[2]

Final Disposal:

Once the container is full (typically 75-80% capacity) or you are finished with the process,

submit a chemical waste collection request to your institution's EHS department.[9]

Do not dispose of this chemical down the drain or by evaporation.[2][12]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Fluoro-4-methoxythiophenol.
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Click to download full resolution via product page

Caption: Disposal workflow for 3-Fluoro-4-methoxythiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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